2-[4-(2,4-dichlorophenoxy)butanoyl]-N-(3-nitrophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[4-(2,4-dichlorophenoxy)butanoylamino]-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C17H16Cl2N4O4S/c18-11-6-7-15(14(19)9-11)27-8-2-5-16(24)21-22-17(28)20-12-3-1-4-13(10-12)23(25)26/h1,3-4,6-7,9-10H,2,5,8H2,(H,21,24)(H2,20,22,28)
• InChI Key: ICWCZQDHPWDFSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N4O4S
• Molecular Weight: 443.3 g/mol

Description

2-[4-(2,4-dichlorophenoxy)butanoyl]-N-(3-nitrophenyl)hydrazinecarbothioamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 'DCDNP-hydrazinecarbothioamide' and is a potent inhibitor of mitochondrial respiration.

Mechanism of Action

DCDNP-hydrazinecarbothioamide inhibits mitochondrial respiration by binding to the proton gradient across the inner mitochondrial membrane. This binding disrupts the proton gradient, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. The increase in ROS production can lead to oxidative stress, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
DCDNP-hydrazinecarbothioamide has been shown to have both biochemical and physiological effects. Biochemically, DCDNP-hydrazinecarbothioamide inhibits mitochondrial respiration, leading to a decrease in ATP production and an increase in ROS production. Physiologically, DCDNP-hydrazinecarbothioamide has been shown to induce apoptosis in cancer cells and has potential applications in cancer research.

Advantages and Limitations for Lab Experiments

One advantage of using DCDNP-hydrazinecarbothioamide in lab experiments is its potency as a mitochondrial respiration inhibitor. This allows for precise manipulation of mitochondrial function. However, one limitation of using DCDNP-hydrazinecarbothioamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DCDNP-hydrazinecarbothioamide. One direction is to further investigate its potential applications in cancer research. Another direction is to study its effects on other physiological processes, such as metabolism and aging. Additionally, research can be done to develop safer and more effective inhibitors of mitochondrial respiration.

Scientific Research Applications

DCDNP-hydrazinecarbothioamide has been extensively studied in the field of mitochondrial research. It is a potent inhibitor of mitochondrial respiration and has been used to study the role of mitochondria in various physiological processes. DCDNP-hydrazinecarbothioamide has also been studied for its potential applications in cancer research, as it has been shown to induce apoptosis in cancer cells.